Cas no 1807162-21-5 (Methyl 3-cyano-2,6-dibromobenzoate)

• Product Name: Methyl 3-cyano-2,6-dibromobenzoate
• CAS No: 1807162-21-5
• MF: C₉H₅Br₂NO₂
• MW: 318.949500799179
• CID: 4953449
• Update Time: 2025-05-20

Methyl 3-cyano-2,6-dibromobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2,6-dibromobenzoate

• Inchi： 1S/C9H5Br2NO2/c1-14-9(13)7-6(10)3-2-5(4-12)8(7)11/h2-3H,1H3
• InChI Key： YPRPQNZMKPXNIM-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC=C(C=1C(=O)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-2,6-dibromobenzoate

Comprehensive Overview of Methyl 3-cyano-2,6-dibromobenzoate (CAS No. 1807162-21-5): Properties, Applications, and Industry Insights

Methyl 3-cyano-2,6-dibromobenzoate (CAS No. 1807162-21-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This ester derivative, featuring a cyano group and two bromine substituents, serves as a versatile intermediate in synthetic chemistry. Its high reactivity and selective functionalization make it invaluable for constructing complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for halogenated benzoate derivatives like Methyl 3-cyano-2,6-dibromobenzoate has surged, driven by their role in developing next-generation APIs (Active Pharmaceutical Ingredients) and crop protection agents. Researchers frequently search for "synthesis methods for dibromobenzoates" or "applications of cyano-substituted esters," reflecting the compound's relevance in cutting-edge science. Its electron-withdrawing properties and steric effects also make it a candidate for OLED materials and catalysis, aligning with trends in sustainable technology.

The compound's molecular weight (329.92 g/mol) and lipophilicity (LogP ~2.8) are critical parameters for formulators optimizing drug delivery systems. Analytical techniques such as HPLC and NMR spectroscopy confirm its purity, while X-ray crystallography studies reveal its planar aromatic core—a feature exploited in supramolecular chemistry. Industry professionals often inquire about "scalable production of Methyl 3-cyano-2,6-dibromobenzoate" or "patented routes for its derivatization," underscoring its commercial potential.

Environmental and regulatory considerations are paramount when handling brominated compounds. While Methyl 3-cyano-2,6-dibromobenzoate isn't classified as hazardous under major chemical inventories, proper PPE protocols and waste management are recommended. The rise of green chemistry has spurred interest in catalytic bromination methods to produce such intermediates with reduced ecological impact—a topic frequently searched alongside "eco-friendly halogenation techniques."

Market analysts project growth for fine chemicals like this benzoate ester, particularly in Asia-Pacific regions where contract research organizations are expanding. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) positions it as a strategic building block for heterocyclic compounds used in oncology and neurology research. Recent publications highlighting "structure-activity relationships of dibrominated aromatics" further validate its scientific importance.

For quality assurance, suppliers typically provide COA (Certificate of Analysis) detailing parameters like assay purity (>98%) and residual solvent levels. Storage recommendations (-20°C under inert atmosphere) preserve the compound's stability, addressing another common query: "long-term storage conditions for sensitive esters." As high-throughput screening accelerates drug development, compounds with such multifunctional handles will remain indispensable tools for medicinal chemists worldwide.